(1,3-Dimethylimidazolidin-2-ylidene)acetonitrile

• CAS RN: 178483-44-8
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 2-(1,3-dimethylimidazolidin-2-ylidene)acetonitrile
• InChI: InChI=1S/C7H11N3/c1-9-5-6-10(2)7(9)3-4-8/h3H,5-6H2,1-2H3
• InChI Key: CYTNRGDYTSEJQV-UHFFFAOYSA-N
• SMILES: CN1CCN(C1=CC#N)C
• synonyms: Acetonitrile, (1,3-dimethyl-2-imidazolidinylidene)- (9CI)

Description

(1,3-Dimethylimidazolidin-2-ylidene)acetonitrile, also known as N-heterocyclic carbene, is a versatile compound that has gained significant attention in the scientific community due to its unique properties. It is a stable, neutral, and highly reactive molecule that can act as a ligand for transition metals, making it an essential component in many catalytic reactions.

Mechanism of Action

The mechanism of action of (1,3-Dimethylimidazolidin-2-ylidene)acetonitrile involves its coordination with transition metals. The lone pair of electrons on the nitrogen atom of the carbene can coordinate with the metal center, forming a stable complex. This complex can then undergo various reactions, such as oxidative addition, reductive elimination, and migratory insertion, leading to the desired product.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of (1,3-Dimethylimidazolidin-2-ylidene)acetonitrile. However, it has been reported to exhibit low toxicity and biocompatibility, making it a potential candidate for biomedical applications.

Advantages and Limitations for Lab Experiments

The advantages of using (1,3-Dimethylimidazolidin-2-ylidene)acetonitrile in lab experiments include its stability, reactivity, and versatility. It can act as a ligand for various transition metals, allowing for the development of new catalytic systems. However, the limitations include its high cost and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for the research and development of (1,3-Dimethylimidazolidin-2-ylidene)acetonitrile. These include the development of new catalytic systems, the synthesis of novel pharmaceuticals and materials, and the exploration of its potential biomedical applications. Additionally, further research is needed to understand the biochemical and physiological effects of the compound and its potential toxicity.

Synthesis Methods

The synthesis of (1,3-Dimethylimidazolidin-2-ylidene)acetonitrile involves the reaction of imidazole with chloroacetonitrile in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product. The yield of the product can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

(1,3-Dimethylimidazolidin-2-ylidene)acetonitrile has been widely used in scientific research for its catalytic properties. It is commonly used as a ligand for transition metals in various catalytic reactions, such as cross-coupling reactions, olefin metathesis, and hydrogenation reactions. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and materials science.